Cas no 15414-98-9 (Trityl pentachlorostannate)

• Product Name: Trityl pentachlorostannate
• CAS No: 15414-98-9
• MF: C₁₉H₁₅Cl₅Sn
• MW: 539.297399759293
• CID: 211404
• Update Time: 2025-10-29

Trityl pentachlorostannate Chemical and Physical Properties

Names and Identifiers

• Trityl pentachlorostannate
• TRIPHENYLMETHYLPENTACHLOROSTANNATE
• (4R)-N-hydroxy-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanamide
• Tritylcarbonium chlorostannate(IV)
• TRIPHENYLCARBENIUM PENTACHLOROSTANNATE
• triphenylcarbenium pentachlorostannane
• triphenyl-methyliupentachlorostannate(1-)
• Triphenylcarbenium pentachlorostannate,98%
• TRIPHENYLCARBENIUM PENTACHLOROSTANNATE 98%

• MDL： MFCD00000512
• Inchi： 1S/C19H15.5ClH.Sn/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;;;;;;/h1-15H;5*1H;/q+1;;;;;;+4/p-5
• InChI Key： LJHTYNWDYRJYIH-UHFFFAOYSA-I
• SMILES： [C+](C1C=CC=CC=1)(C1C=CC=CC=1)C1=CC=CC=C1.[Sn-](Cl)(Cl)(Cl)(Cl)Cl

Computed Properties

• Exact Mass: 537.86400
• Monoisotopic Mass: 537.863836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0.00000
• LogP: 7.77250
• Solubility: Not determined

Trityl pentachlorostannate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302 + H312 + H332-H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 3261 8/PG 2
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： S24/25-S26
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S24/25;S26
• Storage Condition：0-6°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Trityl pentachlorostannate

Trityl Pentachlorostannate: A Comprehensive Overview

Trityl Pentachlorostannate, with the CAS number 15414-98-9, is a highly specialized compound that has garnered significant attention in the fields of materials science and catalysis. This compound, also referred to as pentachlorostannate(IV) tritylate, is a derivative of tin chloride and is widely recognized for its unique chemical properties and versatile applications. In recent years, advancements in synthetic methodologies and characterization techniques have further elucidated its structure and functionality, making it a subject of interest for both academic and industrial research.

The molecular structure of Trityl Pentachlorostannate comprises a central tin atom surrounded by five chlorine atoms and a trityl group. This configuration imparts the compound with exceptional stability and reactivity, particularly in organometallic reactions. Recent studies have demonstrated its potential as a highly efficient catalyst in the synthesis of complex organic molecules, including those with intricate stereochemistry. Its ability to facilitate cross-coupling reactions under mild conditions has positioned it as a valuable tool in modern organic synthesis.

In terms of synthesis, pentachlorostannate(IV) tritylate is typically prepared via the reaction of tin tetrachloride with trityl alcohol in the presence of a base. This process ensures the formation of a stable product with well-defined stoichiometry. Researchers have explored various reaction conditions to optimize yield and purity, with recent findings highlighting the importance of solvent selection and temperature control in achieving high-quality products.

The application of Trityl Pentachlorostannate extends beyond catalysis, as it has been employed in the preparation of advanced materials such as low-dimensional tin-based nanostructures. These materials exhibit unique electronic properties, making them promising candidates for applications in electronics and optoelectronics. For instance, recent work has demonstrated the use of this compound in the synthesis of tin-based quantum dots, which show potential for use in light-emitting diodes (LEDs) and photovoltaic devices.

In addition to its chemical applications, pentachlorostannate(IV) tritylate has also been investigated for its role in biological systems. Studies have shown that it exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an anticancer agent. However, further research is required to fully understand its mechanism of action and to evaluate its safety profile for therapeutic use.

The growing interest in Trityl Pentachlorostannate can be attributed to its unique combination of chemical stability and reactivity. As researchers continue to explore its properties and applications, it is anticipated that this compound will play an increasingly important role in both academic research and industrial processes. The development of novel synthetic strategies and the discovery of new functional materials will undoubtedly further enhance its significance in the scientific community.